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Introduction

L-Selenomethionine (SeMet) is a naturally occurring selenoamino acid, an analog of the
essential amino acid L-methionine where a selenium atom replaces the sulfur atom.[1][2] It is
the predominant form of selenium found in dietary sources such as Brazil nuts, grains,
legumes, and soybeans.[2][3] As a key organoselenium compound, L-Selenomethionine
serves as a primary vehicle for selenium in the food chain and is a crucial component in
nutritional supplements.[1][2] Its ability to be nonspecifically incorporated into proteins in place
of methionine makes it a vital tool in structural biology, particularly for X-ray crystallography and
mass spectrometry studies.[2][4] Furthermore, L-Selenomethionine is a precursor for the
synthesis of selenocysteine (Sec), the 21st proteinogenic amino acid, which is a critical
component of the active site of various functional selenoproteins, including the antioxidant
enzyme glutathione peroxidase.[5][6][7] This guide provides an in-depth overview of the
chemical properties, structure, and relevant experimental methodologies for L-
Selenomethionine.

Chemical and Physical Properties

L-Selenomethionine presents as a white to off-white or light yellow crystalline solid or powder.
[8][9][10] It is soluble in water, slightly soluble in methanol, and can be sensitive to high
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temperatures and extreme pH levels.[1][9]

Quantitative Data Summary

The key chemical and physical properties of L-Selenomethionine are summarized in the table
below for easy reference and comparison.

Property Value References
(2S)-2-amino-4-

IUPAC Name o [O][11]
methylselanylbutanoic acid
SeMet, Seleno-L-methionine,

Synonyms o [51[11]
L-(+)-Selenomethionine

CAS Number 3211-76-5 [8][11]

Molecular Formula C5H11NO2Se [8][11]

Molecular Weight 196.11 g/mol [8][12]

Exact Mass 196.99550 Da [10][11]
White to off-white crystalline

Appearance ] [819]
solid/powder

Melting Point 265-267 °C (decomposes) [9][13][14]

N Soluble in water (50 mg/mL);

Solubility ] ) [3][8][9]

Slightly soluble in methanol
- ) +18° to +20° (c=0.5, 2mol/L

Specific Rotation [a]D [10][14]
HCI)

pKa (Predicted) 2.26 £0.10 [8]

PubChem CID 105024 [71[11]

ChEBI ID CHEBI:30021 [11]

SMILES C[Se]CC--INVALID-LINK--N [11[7]

Molecular Structure
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L-Selenomethionine is the L-enantiomer of selenomethionine. Structurally, it is characterized
by a central alpha-carbon bonded to an amino group, a carboxyl group, a hydrogen atom, and
a side chain containing a selenomethyl group (-CH2-CH2-Se-CH3). The presence of the
selenium atom is fundamental to its unique biochemical properties and its utility in structural

biology.
4 L-Selenomethionine A
CBH2 —#» CyH:2 —>°—> CHs
Ca —» H:2N OH
. J

Click to download full resolution via product page
Caption: 2D chemical structure of L-Selenomethionine.

Experimental Protocols
Synthesis of L-Selenomethionine
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A common method for the synthesis of L-Selenomethionine involves the reaction of L-
homoserine lactone hydrochloride with a methyl selenide source.[8][15]

Methodology:

e Preparation of Reactants: Under a nitrogen atmosphere, L-homoserine lactone hydrochloride
(e.g., 13.75 g) is dissolved in N,N-dimethylformamide (DMF) (e.g., 40 mL).[8][15] In a
separate vessel, sodium methyl selenide is prepared. This can be achieved by reacting
selenium powder with a reducing agent like hydrazine hydrate in a sodium hydroxide
solution, followed by methylation with a reagent such as dimethyl sulfate.[16][17]
Alternatively, methyl selenate (e.g., 15.2 g) is dissolved in DMF (e.g., 20 mL).[8][15]

e Reaction: The methyl selenide solution is slowly added to the dissolved L-homoserine
lactone hydrochloride. The mixture is then heated and refluxed for approximately 2 hours.[8]
[15]

o Precipitation: After the reaction is complete, the mixture is cooled, and the pH is adjusted to
approximately 6.0 using an aqueous acetic acid solution. This causes a white solid, L-
Selenomethionine, to precipitate.[8][15]

 Purification: The crude solid is collected and purified by recrystallization from a mixed solvent
system, typically water and ethanol, to yield pure L-Selenomethionine.[8][15] This process
can achieve a chemical purity and enantiomeric excess of over 99%.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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